Cas no 58787-04-5 (5H-Indeno[1,2-b]pyridin-5-one,4-methyl-)

• Product Name: 5H-Indeno[1,2-b]pyridin-5-one,4-methyl-
• CAS No: 58787-04-5
• MF: C₁₃H₉NO
• MW: 195.216663122177
• CID: 369451
• PubChem ID: 72584
• Update Time: 2025-04-19

5H-Indeno[1,2-b]pyridin-5-one,4-methyl- Chemical and Physical Properties

Names and Identifiers

• 5H-Indeno[1,2-b]pyridin-5-one,4-methyl-
• 4-methylindeno[1,2-b]pyridin-5-one
• Onychine
• 4-Methyl-5H-indeno[1,2-b]pyridin-5-one
• 5H-Indeno(1,2-b)pyridin-5-one, 4-methyl-
• 4-methyl-5H-indeno[3,2-b]-pyridin-5-one
• CHEMBL181614
• 1-methyl-4-azafluoren-9-one
• 58787-04-5
• 4-Methyl-5H-indeno[3,2-b]pyridin-5-one
• 4-Methyl-5H-indeno[1,2-b]pyridin-5-one #
• Onychin
• DTXSID80207515
• InChI=1/C13H9NO/c1-8-6-7-14-12-9-4-2-3-5-10(9)13(15)11(8)12/h2-7H,1H
• 4-Methyl-indeno[1,2-b]pyridin-5-one
• SCHEMBL8548579
• 1-Methyl-4-azafluorenone

• Inchi： 1S/C13H9NO/c1-8-6-7-14-12-9-4-2-3-5-10(9)13(15)11(8)12/h2-7H,1H3
• InChI Key： LTVBTVOAUQJJEV-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C2C1=C(C)C=CN=2

Computed Properties

• Exact Mass: 195.06847
• Monoisotopic Mass: 195.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aryl ketones